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Compound of Interest

Compound Name: (Bromomethyl)cyclohexane-d11

Cat. No.: B15138949 Get Quote

(Bromomethyl)cyclohexane-d11 is a deuterated form of (Bromomethyl)cyclohexane, a

flammable and irritating compound.[1][2] Proper handling and disposal are crucial to ensure

laboratory safety and environmental protection. This guide provides essential procedural

information for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
(Bromomethyl)cyclohexane is classified as a hazardous substance that is irritating to the eyes,

respiratory system, and skin.[1] It is also a flammable liquid and its vapors can form explosive

mixtures with air.[1][3] Given the similar chemical structure, (Bromomethyl)cyclohexane-d11
should be handled with the same precautions.

Table 1: Hazard Summary for (Bromomethyl)cyclohexane
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Hazard Type Description

Physical Hazards

Flammable liquid and vapor.[3][4] Vapors
are heavier than air and may travel to an
ignition source.[3] Containers may
explode when heated.[3]

Health Hazards

Irritating to eyes, skin, and respiratory system.

[1] Inhalation of vapors may cause drowsiness

and dizziness.[1] May accentuate pre-existing

dermatitis.[1]

| Environmental Hazards | No specific data for (Bromomethyl)cyclohexane-d11, but

brominated organic compounds can cause significant environmental harm if disposed of

improperly.[5] |

A comprehensive personal protective equipment (PPE) strategy is mandatory to minimize

exposure. The following table outlines the recommended PPE for handling this compound.

Table 2: Recommended Personal Protective Equipment (PPE)

Body Part PPE Rationale

Hands

Chemical-resistant gloves
(Neoprene or Nitrile
recommended).[6][7]

To prevent skin contact
and irritation.[1] Neoprene
is effective against a range
of chemicals including
hydrocarbons, while Nitrile
offers good resistance to
oils and some acids.[6][7]

Eyes
Chemical safety goggles and a

face shield.[8][9]

To protect against splashes

and vapors that can cause eye

irritation and damage.[1]

Body
Chemical-resistant lab coat or

apron.[7][10]

To protect against skin contact

from spills and splashes.[1]
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| Respiratory | Use in a well-ventilated area, such as a chemical fume hood.[1][9] If ventilation

is inadequate or for large spills, a NIOSH/MSHA-approved respirator with an organic vapor

cartridge is necessary.[9] | To prevent inhalation of irritating and potentially dizzying vapors.[1] |

Operational Plan: Handling and Storage
Strict adherence to proper handling and storage protocols is essential for safety.

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Have an

emergency eyewash station and safety shower readily accessible.[9]

Location: All handling of (Bromomethyl)cyclohexane-d11 should be conducted in a well-

ventilated chemical fume hood.[1][9]

Dispensing: Ground and bond containers when transferring the liquid to prevent static

discharge, which can ignite flammable vapors.[3][9] Use only non-sparking tools.[3][9]

Avoidance: Avoid all personal contact, including inhalation of vapors and contact with skin

and eyes.[1] Do not allow clothing wet with the material to remain in contact with the skin.[1]

Spills: In case of a minor spill, alert others in the area.[5] Remove all ignition sources.[1][3]

Absorb the spill with an inert material (e.g., sand, silica gel) and collect it into a designated

hazardous waste container.[3][5] For larger spills, evacuate the area and contact emergency

services.

Storage Protocol:

Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.[1][5]

Containers: Keep the container tightly sealed.[3][5]

Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.[1]

[3] No smoking in the storage area.[1]

Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents and

strong bases.[3][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://datasheets.scbt.com/sc-239427.pdf
https://www.fishersci.com/store/msds?partNumber=AAL11343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL11343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-239427.pdf
https://www.fishersci.com/store/msds?partNumber=AAL11343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15138949?utm_src=pdf-body
https://datasheets.scbt.com/sc-239427.pdf
https://www.fishersci.com/store/msds?partNumber=AAL11343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111351000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL11343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111351000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL11343&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-239427.pdf
https://datasheets.scbt.com/sc-239427.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://datasheets.scbt.com/sc-239427.pdf
https://www.fishersci.com/store/msds?partNumber=AC111351000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111351000&countryCode=US&language=en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://datasheets.scbt.com/sc-239427.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.fishersci.com/store/msds?partNumber=AC111351000&countryCode=US&language=en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://datasheets.scbt.com/sc-239427.pdf
https://www.fishersci.com/store/msds?partNumber=AC111351000&countryCode=US&language=en
https://datasheets.scbt.com/sc-239427.pdf
https://www.fishersci.com/store/msds?partNumber=AC111351000&countryCode=US&language=en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
(Bromomethyl)cyclohexane-d11 and any materials contaminated with it must be disposed of

as hazardous waste.[1] Improper disposal of brominated organic compounds can be

environmentally harmful.[5]

Waste Segregation and Collection:

Halogenated Organic Waste: All liquid waste containing (Bromomethyl)cyclohexane-d11
must be collected in a clearly labeled, dedicated container for "Halogenated Organic Waste."

[5][11] Do not mix with non-halogenated organic waste.[5]

Solid Waste: Contaminated solid materials, such as gloves, absorbent pads, and filter paper,

must be collected in a separate, labeled container for solid hazardous waste.[5]

Aqueous Waste: Any aqueous solutions containing this compound should also be treated as

hazardous waste and collected separately.[5]

Disposal Procedure:

All waste containers must be tightly sealed and stored in a designated hazardous waste

accumulation area.

Arrange for disposal through a licensed hazardous waste disposal company.[12] Incineration

at a permitted facility is a common disposal method for this type of waste.[12]

Workflow and Safety Relationships
The following diagram illustrates the logical flow of operations and the relationships between

handling procedures, safety measures, and disposal.
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Caption: Workflow for safe handling and disposal of (Bromomethyl)cyclohexane-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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